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Compound of Interest

Compound Name:
4-(Methylsulfonyl)phenylacetic

acid

Cat. No.: B058249 Get Quote

Essential Safety and Handling Guide for 4-
(Methylsulfonyl)phenylacetic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Methylsulfonyl)phenylacetic acid, tailored for researchers, scientists, and professionals in

drug development. Following these procedures is essential for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-(Methylsulfonyl)phenylacetic acid is classified as a hazardous substance. Understanding

its specific risks is the first step in safe handling. The primary hazards include skin irritation,

serious eye irritation, and potential respiratory irritation.[1][2][3] The signal word for this

chemical is "Warning".[1][2][3]

Quantitative Hazard Data
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Recommended Personal Protective Equipment (PPE)

Consistent and proper use of PPE is mandatory when handling this chemical.

Body Part PPE Recommendation Standards

Eyes/Face Safety goggles or eyeshields
European Standard EN 166[1]

[2]

Hands
Chemical-resistant protective

gloves
Inspect prior to use[4]

Body

Long-sleeved laboratory coat

and appropriate protective

clothing

To prevent skin exposure[1][2]

Respiratory

Not required under normal,

well-ventilated conditions. If

dust is generated, use a

NIOSH-approved N95 or

equivalent particle respirator.

[1][4]

NIOSH (US) or CEN (EU)

approved

Step-by-Step Handling and Operational Plan
Adherence to a strict operational workflow is critical for minimizing exposure and ensuring

safety. This includes preparation, handling, and post-handling procedures.
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Experimental Workflow Diagram

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Don appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Ensure proper ventilation
(e.g., fume hood)

Locate and verify eyewash
station and safety shower

Carefully weigh solid chemical,
avoiding dust formation

Proceed to handling

Transfer chemical to reaction vessel

Decontaminate work surfaces

After experiment completion

Collect waste in a labeled,
sealed container

Remove PPE using proper technique

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 4-(Methylsulfonyl)phenylacetic Acid.

Detailed Protocols

Preparation:

Before entering the laboratory, ensure you are wearing a long-sleeved lab coat.

Put on chemical-resistant gloves and safety goggles that meet the EN166 standard.[2]

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[3]

Confirm that an eyewash station and safety shower are unobstructed and accessible.[1]
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Handling:

When weighing and transferring the solid material, handle it gently to avoid creating dust.

[3]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.[1]

In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes. If you are

wearing contact lenses, remove them if it is easy to do so. Continue rinsing and seek

medical attention if irritation persists.[1][2]

Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin

irritation develops, seek medical advice.[1][2]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable

for breathing. If the person feels unwell, contact a POISON CENTER or a physician.[1][2]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection:

Collect all waste material, including any contaminated PPE (like gloves), in a suitable,

clearly labeled, and tightly sealed container.[1][3]

Sweep up any solid spills and place the material into the designated waste container.[3]

Disposal Procedure:
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Dispose of the chemical waste through an approved and licensed waste disposal

company.[1]

Do not dispose of the material down the drain.[5]

Always follow local, regional, and national regulations for hazardous waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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